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Introduction

CysOx2 is a reaction-based, fluorogenic probe designed for the selective detection of protein
cysteine sulfenic acid (Cys-SOH), a key post-translational modification involved in redox
signaling and oxidative stress.[1][2] This modification is often transient and present at low
levels, making its detection challenging. CysOx2 offers a valuable tool for studying cysteine
oxidation in live cells due to its excellent cell permeability, rapid reactivity, and high selectivity,
with minimal cytotoxicity.[1][2] Its "turn-on" fluorescence upon reacting with sulfenic acid makes
it particularly well-suited for high-throughput screening applications in 96-well plate formats.[1]
These application notes provide detailed protocols for utilizing CysOx2 in cell-based 96-well
plate assays to identify modulators of protein S-sulfenation, a critical aspect of drug discovery
and redox biology research.

Mechanism of Action

CysOx2 is based on a phenaline-1,3-dione scaffold. In its native state, the probe exists in an
equilibrium between a non-fluorescent enol form and a weakly fluorescent keto form. Upon
reaction with the electrophilic sulfur of a cysteine sulfenic acid, the equilibrium shifts towards
the fluorescent keto tautomer. This reaction-based mechanism ensures a specific "turn-on”
fluorescence signal directly proportional to the level of protein S-sulfenation.
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CysOx2 Activation Pathway
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96-Well Plate Assay Workflow
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Kinase Inhibition and Cysteine Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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